Cas no 2828432-08-0 ((1Z,3Z)-1,3-Bis(((R)-4-benzyl-4,5-dihydrooxazol-2-yl)methylene)isoindoline)

• Product name: (1Z,3Z)-1,3-Bis(((R)-4-benzyl-4,5-dihydrooxazol-2-yl)methylene)isoindoline
• CAS No: 2828432-08-0
• MF: C₃₀H₂₇N₃O₂
• MW: 461.554287195206
• MDL: MFCD32671469
• CID: 5140594
• PubChem ID: 146013380

(1Z,3Z)-1,3-Bis(((R)-4-benzyl-4,5-dihydrooxazol-2-yl)methylene)isoindoline Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 1,3-bis[[(4R)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]methylene]-2,3-dihydro-, (1Z,3Z)-
• (1Z,3Z)-1,3-Bis(((R)-4-benzyl-4,5-dihydrooxazol-2-yl)methylene)isoindoline
• F73910
• CS-0103861
• (1Z,3Z)-1,3-Bis[[(4R)-4,5-dihydro-4-benzyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole
• 2828432-08-0
• (4R)-4-benzyl-2-[(Z)-[(3Z)-3-[[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]isoindol-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole

• MDL： MFCD32671469
• Inchi： 1S/C30H27N3O2/c1-3-9-21(10-4-1)15-23-19-34-29(31-23)17-27-25-13-7-8-14-26(25)28(33-27)18-30-32-24(20-35-30)16-22-11-5-2-6-12-22/h1-14,17-18,23-24,33H,15-16,19-20H2/b27-17-,28-18-/t23-,24-/m1/s1
• InChI Key： JUVUVRRDXNHUAM-JSRDIQOHSA-N
• SMILES： C1(=C/C2=N[C@H](CC3=CC=CC=C3)CO2)\C2=C(C=CC=C2)/C(=C/C2=N[C@H](CC3=CC=CC=C3)CO2)/N\1

Computed Properties

• Exact Mass: 461.21032711g/mol
• Monoisotopic Mass: 461.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.2Ų
• XLogP3: 5